Cas no 60322-30-7 (2-Amino-3-phenyl-N-propyl-DL-propanamide)

• Product Name: 2-Amino-3-phenyl-N-propyl-DL-propanamide
• CAS No: 60322-30-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 3048043
• PubChem ID: 13118309
• Update Time: 2025-04-23

2-Amino-3-phenyl-N-propyl-DL-propanamide Chemical and Physical Properties

Names and Identifiers

• dl-Phenylalanin-propylamid
• 2-amino-3-phenyl-N-propylpropanamide
• 60322-30-7
• AKOS000168796
• 2-Amino-3-phenyl-N-propyl-DL-propanamide
• SCHEMBL987883
• F95253

• Inchi： 1S/C12H18N2O/c1-2-8-14-12(15)11(13)9-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3,(H,14,15)
• InChI Key： GURZATZWEMIWEC-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)N)NCCC

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.17380

Additional information on 2-Amino-3-phenyl-N-propyl-DL-propanamide

DL-Phenylalanin-Propylamid: A Comprehensive Overview

DL-Phenylalanin-Propylamid, also known by its CAS number 60322-30-7, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of phenylalanine, an essential amino acid, and has been studied for its potential applications in drug development, nutraceuticals, and as a precursor in various biochemical processes. The name DL-Phenylalanin-Propylamid highlights its structural composition, combining the amino acid phenylalanine with a propionamide group. This combination imparts unique chemical properties that make it a valuable compound in research and industry.

Recent advancements in the study of DL-Phenylalanin-Propylamid have shed light on its role in metabolic regulation and its potential as a neuroprotective agent. Researchers have explored its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical for brain function and mood regulation. Studies published in 2023 have demonstrated that DL-Phenylalanin-Propylamid can enhance cognitive performance in animal models by improving synaptic plasticity and reducing oxidative stress. These findings suggest promising applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of DL-Phenylalanin-Propylamid lies in its ability to act as both an amino acid derivative and a bioactive molecule. Its propionamide group facilitates better absorption and bioavailability when administered orally, making it an attractive candidate for pharmaceutical formulations. Additionally, the compound's stereochemistry plays a crucial role in its biological activity. The DL configuration ensures a balanced distribution of enantiomers, which is essential for maintaining efficacy while minimizing adverse effects.

One of the most intriguing aspects of DL-Phenylalanin-Propylamid is its role as a precursor in the synthesis of bioactive compounds. For instance, it has been used in the development of peptide-based drugs targeting specific receptors involved in pain management and inflammation. Recent studies have highlighted its potential as a lead compound for designing novel analgesics with reduced side effects compared to traditional opioids.

From an industrial perspective, DL-Phenylalanin-Propylamid is synthesized through a combination of enzymatic and chemical processes. The use of recombinant enzymes has significantly improved the efficiency and sustainability of its production. This shift towards biotechnological methods aligns with global trends toward greener chemistry practices, reducing environmental impact while maintaining high product quality.

In terms of safety and toxicity profiles, DL-Phenylalanin-Propylamid has been shown to exhibit low toxicity at therapeutic doses. Preclinical studies indicate that it is well-tolerated by animals, with no significant adverse effects observed at recommended dosage levels. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

The versatility of DL-Phenylalanin-Propylamid extends beyond pharmacology into the realm of nutrition. It has been explored as a functional ingredient in sports nutrition products due to its potential to enhance muscle recovery and improve athletic performance. Its ability to influence nitrogen retention and protein synthesis makes it a valuable addition to formulations aimed at active individuals.

Looking ahead, the future of DL-Phenylalanin-Propylamid appears bright, with ongoing research focusing on expanding its applications in personalized medicine and precision health. Advances in computational chemistry are enabling researchers to predict optimal dosing regimens and identify novel targets for therapeutic intervention using this compound.

In conclusion, DL-Phenylalanin-propyramid (CAS No: 60322-30-) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in research, position it as a key player in advancing healthcare solutions and enhancing human well-being.